3-[(5-chloro-2-ethoxybenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(5-chloro-2-ethoxyphenyl)methylsulfanyl]-5-(2-ethoxyphenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C19H20ClN3O2S/c1-3-24-16-10-9-14(20)11-13(16)12-26-19-21-18(22-23-19)15-7-5-6-8-17(15)25-4-2/h5-11H,3-4,12H2,1-2H3,(H,21,22,23)
• InChI Key: QPPHVODAANUBNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CSC2=NNC(=N2)C3=CC=CC=C3OCC
• Molecular Formula: C19H20ClN3O2S
• Molecular Weight: 389.9 g/mol

Description

3-[(5-chloro-2-ethoxybenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. This compound belongs to the class of triazole derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 3-[(5-chloro-2-ethoxybenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes and receptors in the body. For example, it has been reported to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. It has also been found to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
3-[(5-chloro-2-ethoxybenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole has been found to have various biochemical and physiological effects. It has been reported to reduce the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It has also been found to decrease the activity of certain enzymes involved in the metabolism of neurotransmitters, which may contribute to its anticonvulsant and analgesic effects. Furthermore, this compound has been shown to induce apoptosis in cancer cells, which may be responsible for its antitumor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(5-chloro-2-ethoxybenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole in lab experiments is its broad spectrum of pharmacological activities. This makes it a versatile compound that can be used to study various biological processes. However, one limitation of using this compound is its potential toxicity. It has been reported to exhibit cytotoxic effects on certain cell lines at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-[(5-chloro-2-ethoxybenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole. One area of interest is the development of new derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of the molecular mechanisms underlying its various pharmacological effects. Furthermore, this compound may have potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders, which warrants further investigation.

Scientific Research Applications

3-[(5-chloro-2-ethoxybenzyl)thio]-5-(2-ethoxyphenyl)-4H-1,2,4-triazole has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit antimicrobial, antifungal, and antitumor activities. It has also been reported to possess anti-inflammatory, analgesic, and anticonvulsant properties. Furthermore, this compound has been investigated for its potential use as a radiopharmaceutical agent for imaging purposes.